2-Amino-4-methylbenzoic acid
Cat. No. B1362655
M. Wt: 151.16 g/mol
InChI Key: RPGKFFKUTVJVPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08492395B2
Procedure details
A mixture of 2-amino-4-methylbenzoic acid (2.0 g, 13 mmol) and CDI (2.0 g, 12 mmol) in acetonitrile (20 mL) was stirred at room temperature for 1.5 hours. To the suspension, was added 3-amino-piperidine-2,6-dione hydrogen chloride (2.0 g, 12 mmol) and sodium hydrogen carbonate (1.3 g, 16 mmol), and the mixture was heated at 50° C. for 21 hours. The suspension was cooled to room temperature for 1 hour. The suspension was filtered and washed with water (50 mL) and ethyl acetate (20 mL). The solid was dried in a vacuum oven overnight to give 2-amino-N-(2,6-dioxo-piperidin-3-yl)-4-methyl-benzamide as a white solid (2.2 g, 69% yield): 1H NMR (DMSO-d6) δ 1.90-1.96 (m, 1H, CHH), 2.05-2.14 (m, 1H, CHH), 2.18 (s, 3H, CH3), 2.49-2.55 (m, 1H, Cull), 2.72-2.84 (m, 1H, CHH), 4.67-4.75 (m, 1H, NCH), 6.36 (dd, J=2, 8 Hz, 1H, Ar), 6.43 (br, 2H, NHH, Ar), 6.51 (s, 1H, NHH), 7.43 (d, J=8 Hz, 1H, Ar), 8.38 (d, J=8 Hz, 1H, NH), 10.83 (s, 1H, NH); 13C NMR (DMSO-d6) δ 21.05, 24.21, 30.99, 48.97, 111.26, 115.74, 116.48, 128.09, 141.71, 149.96, 168.54, 172.50, 173.04; LCMS: MH=262.
Yield
69%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[C:9]([CH3:11])[CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=O.C1N=CN(C(N2C=NC=C2)=O)C=1.Cl.[NH2:25][CH:26]1[CH2:31][CH2:30][C:29](=[O:32])[NH:28][C:27]1=[O:33].C(=O)([O-])O.[Na+]>C(#N)C>[NH2:1][C:2]1[CH:10]=[C:9]([CH3:11])[CH:8]=[CH:7][C:3]=1[C:4]([NH:25][CH:26]1[CH2:31][CH2:30][C:29](=[O:32])[NH:28][C:27]1=[O:33])=[O:6] |f:2.3,4.5|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C=CC(=C1)C
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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C1=CN(C=N1)C(=O)N2C=CN=C2
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)#N
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Step Two
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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Cl.NC1C(NC(CC1)=O)=O
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Name
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature for 1.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated at 50° C. for 21 hours
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Duration
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21 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The suspension was cooled to room temperature for 1 hour
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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Details
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The suspension was filtered
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WASH
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Type
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WASH
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Details
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washed with water (50 mL) and ethyl acetate (20 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The solid was dried in a vacuum oven overnight
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Duration
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8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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Type
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product
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Smiles
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NC1=C(C(=O)NC2C(NC(CC2)=O)=O)C=CC(=C1)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 2.2 g | |
| YIELD: PERCENTYIELD | 69% | |
| YIELD: CALCULATEDPERCENTYIELD | 70.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
